Cas no 19448-54-5 (Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 19448-54-5
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• MDL: MFCD08724242
• CID: 3863621
• PubChem ID: 15514404
• Update Time: 2025-06-08

Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester
• Methyl (4-chloro-3-trifluoromethylphenyl)carbamate
• Methyl (4-chloro-3-trifluoromethylphenyl)carbamate 4-
• Methyl-N-(3-trifluoromethyl-4-chlorophenyl)carbamate
• MFCD08724242
• E84378
• 19448-54-5
• STK485586
• Methyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate
• BS-49058
• SCHEMBL2096593
• Carbamic acid, N-[4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester
• methyl [4-chloro-3-(trifluoromethyl)phenyl]carbamate
• METHYL N-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]CARBAMATE
• TTL2HQQ7DQ
• XWQBHJDKCQIWFE-UHFFFAOYSA-N
• AKOS003396051

• MDL： MFCD08724242
• Inchi： 1S/C9H7ClF3NO2/c1-16-8(15)14-5-2-3-7(10)6(4-5)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： XWQBHJDKCQIWFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(=O)OC

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester

Comprehensive Overview of Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester (CAS No. 19448-54-5)

Carbamic acid, [4-chloro-3-(trifluoromethyl)phenyl]-, methyl ester (CAS 19448-54-5) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a carbamate functional group with a chloro-trifluoromethylphenyl moiety. Its chemical properties make it a subject of interest for researchers exploring novel pesticide intermediates and bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly valued in modern drug discovery. The presence of both chloro and trifluoromethyl substituents in this ester contributes to its potential as a building block for crop protection agents. Studies highlight its role in synthesizing derivatives with improved efficacy against resistant pest strains, aligning with the global push for sustainable agriculture solutions.

From a synthetic chemistry perspective, CAS 19448-54-5 exemplifies the strategic use of carbamate esters in modular design. Its stability under physiological conditions has prompted investigations into prodrug formulations, particularly in targeted drug delivery systems. Researchers are also examining its interactions with enzymatic pathways, leveraging computational tools like molecular docking simulations to predict bioactivity—a methodology frequently searched in academic databases.

Environmental considerations surrounding halogenated compounds have led to rigorous studies on the degradation profile of this ester. Advanced oxidation processes and bioremediation techniques are being tested to address ecological persistence concerns, reflecting the industry's focus on green chemistry principles. These aspects resonate with trending searches about "eco-friendly chemical alternatives" and "degradation pathways of fluorinated compounds".

The compound's physicochemical parameters—including logP values and hydrogen bonding capacity—are frequently referenced in QSAR modeling studies. Such data is crucial for predicting environmental fate and toxicity, topics dominating regulatory discussions. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for purity verification, addressing common user queries about "analytical characterization of complex esters".

Innovative applications extend to material science, where its structural motifs inspire designs for fluorinated polymers with unique dielectric properties. Patent literature reveals growing interest in incorporating similar scaffolds into specialty coatings, particularly for electronic components requiring chemical resistance—an area gaining traction in semiconductor forums.

Safety assessments emphasize proper handling protocols despite its non-classified status. Technical bulletins recommend closed-system processing to minimize exposure, aligning with occupational health trends. This pragmatic approach addresses frequent search terms like "safe handling of laboratory esters" while maintaining compliance with international standards.

Market analyses indicate steady growth in the fine chemicals sector for such intermediates, driven by Asia-Pacific manufacturing hubs. The compound's niche applications position it strategically in supply chains for high-value agrochemicals, with quality specifications often exceeding 98% purity—a detail crucial for procurement specialists researching "high-purity chemical suppliers".

Ongoing research explores chiral variants of this molecule, capitalizing on the pharmaceutical industry's focus on enantioselective synthesis. Recent publications demonstrate its utility in constructing axially chiral biaryl structures, a hot topic in asymmetric catalysis circles. These developments respond to frequent academic queries about "sterically hindered carbamate applications".

In formulation science, the ester's compatibility with common excipients and solvents makes it a versatile candidate for controlled-release systems. Such investigations frequently appear in searches related to "advanced formulation technologies", particularly when combined with nanocarrier delivery platforms. Stability studies under varying pH conditions further enhance its profile for diverse applications.